Cas no 74815-32-0 (3-oxobenzofuran-5-carboxylic acid)

• Product Name: 3-oxobenzofuran-5-carboxylic acid
• CAS No: 74815-32-0
• MF: C₉H₆O₄
• MW: 178.14154291153
• MDL: MFCD20659409
• CID: 1773481
• PubChem ID: 23314493
• Update Time: 2025-10-28

3-oxobenzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo-
• 3-oxobenzofuran-5-carboxylic acid
• PB48151
• 3-Oxobenzofuran-5-carboxylicacid
• SCHEMBL1429751
• P19564
• 74815-32-0
• PS-15855

• MDL： MFCD20659409
• Inchi： 1S/C9H6O4/c10-7-4-13-8-2-1-5(9(11)12)3-6(7)8/h1-3H,4H2,(H,11,12)
• InChI Key： RTQQUJWZQXBHEM-UHFFFAOYSA-N
• SMILES： O1CC(C2C=C(C(=O)O)C=CC1=2)=O

Computed Properties

• Exact Mass: 178.02660867g/mol
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-oxobenzofuran-5-carboxylic acid

3-Oxobenzofuran-5-carboxylic Acid (CAS 74815-32-0): Properties, Applications, and Market Insights

3-Oxobenzofuran-5-carboxylic acid (CAS 74815-32-0) is a specialized organic compound with a unique molecular structure that combines a benzofuran core with a carboxylic acid functional group. This compound, also known as 5-carboxy-3-benzofuranone, has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and organic synthesis. The growing interest in heterocyclic compounds and bioactive molecules has positioned this chemical as a valuable building block for researchers worldwide.

The molecular formula of 3-oxobenzofuran-5-carboxylic acid is C9H6O4, with a molecular weight of 178.14 g/mol. Its structure features a benzofuran ring system with a ketone group at the 3-position and a carboxylic acid at the 5-position. This arrangement creates interesting electronic properties that make it particularly useful in medicinal chemistry applications. Recent studies have explored its potential as a precursor for drug discovery, especially in the development of anti-inflammatory and antimicrobial agents, aligning with current healthcare trends focusing on novel therapeutic approaches.

In the pharmaceutical industry, 3-oxobenzofuran-5-carboxylic acid serves as a key intermediate for synthesizing various bioactive compounds. Researchers are particularly interested in its potential to create small molecule inhibitors targeting specific enzymes or receptors. The compound's structural features allow for diverse modifications, making it valuable for structure-activity relationship (SAR) studies. This aligns with current pharmaceutical research trends emphasizing personalized medicine and targeted therapies, addressing frequent search queries about "new drug development approaches" and "innovative pharmaceutical intermediates."

The material science field has also found applications for CAS 74815-32-0, particularly in the development of organic electronic materials. The conjugated system of the benzofuran core combined with the electron-withdrawing carboxylic acid group creates interesting optoelectronic properties. This has led to investigations into its use in organic semiconductors and photovoltaic materials, topics that are currently trending due to the global push for sustainable energy solutions and the increasing demand for organic electronics in flexible devices.

From a synthetic chemistry perspective, 3-oxobenzofuran-5-carboxylic acid offers multiple reactive sites for various transformations. The carboxylic acid group can undergo typical reactions such as esterification, amidation, or reduction, while the ketone functionality allows for nucleophilic additions or condensation reactions. This versatility makes it a valuable building block in multistep organic synthesis, particularly for creating complex heterocyclic systems that are prevalent in many natural products and pharmaceuticals.

The global market for 3-oxobenzofuran-5-carboxylic acid has shown steady growth, driven by increasing research activities in pharmaceutical and material science sectors. Market analysis indicates rising demand from contract research organizations (CROs) and academic research institutions, particularly in regions with strong biotechnology sectors. Current market trends show particular interest from companies focusing on green chemistry approaches, as researchers seek more sustainable methods for synthesizing and utilizing such specialty chemicals.

Quality control and characterization of 3-oxobenzofuran-5-carboxylic acid typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly used to determine purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide structural confirmation. These analytical aspects are crucial for researchers who frequently search for "compound characterization methods" and "quality standards for research chemicals," making this information valuable for SEO optimization.

Storage and handling recommendations for CAS 74815-32-0 follow standard laboratory practices for organic acids. The compound should be stored in a cool, dry place, protected from moisture and light. While not classified as hazardous under standard conditions, proper personal protective equipment should be used when handling, as with all laboratory chemicals. These practical considerations address common user queries about "chemical storage best practices" and "laboratory safety protocols."

Future research directions for 3-oxobenzofuran-5-carboxylic acid may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's unique structure could also find applications in supramolecular chemistry or as a fluorescent probe, areas that are currently receiving significant research attention. These forward-looking perspectives align with scientific community interests in "cutting-edge chemical applications" and "innovative uses of organic compounds."

For researchers considering working with 3-oxobenzofuran-5-carboxylic acid, several commercial suppliers offer the compound in various quantities and purity grades. Recent advancements in synthetic methodologies have improved the accessibility of this chemical, reducing costs and making it more available for broader research applications. This market availability information responds to frequent search queries about "chemical sourcing" and "research material suppliers."

In conclusion, 3-oxobenzofuran-5-carboxylic acid (CAS 74815-32-0) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility make it particularly valuable in current research trends focusing on drug discovery, advanced materials, and sustainable chemistry. As scientific understanding of heterocyclic compounds continues to expand, the importance of specialized building blocks like this benzofuran derivative is likely to grow, offering exciting opportunities for innovation and discovery in chemical sciences.